Cas no 540501-04-0 (2-Amino-4-chloro-5-iodo-benzoic Acid)

• Product Name: 2-Amino-4-chloro-5-iodo-benzoic Acid
• CAS No: 540501-04-0
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• MDL: MFCD24843103
• CID: 2620767
• PubChem ID: 22124509
• Update Time: 2025-05-20

2-Amino-4-chloro-5-iodo-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-5-iodo-benzoic Acid
• AKOS027427609
• Benzoic acid, 2-amino-4-chloro-5-iodo-
• 2-amino-4-chloro-5-iodobenzoicacid
• CS-0371743
• 540501-04-0
• EN300-310444
• 2-amino-4-chloro-5-iodobenzoic acid
• SCHEMBL5550646
• F83848
• Z1681336195
• QWA50104

• MDL： MFCD24843103
• Inchi： 1S/C7H5ClINO2/c8-4-2-6(10)3(7(11)12)1-5(4)9/h1-2H,10H2,(H,11,12)
• InChI Key： VOCXXKZBKWSNCR-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C(=O)O)C=1)N)Cl

Computed Properties

• Exact Mass: 296.90535g/mol
• Monoisotopic Mass: 296.90535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-4-chloro-5-iodo-benzoic Acid

Recent Advances in the Application of 2-Amino-4-chloro-5-iodo-benzoic Acid (CAS: 540501-04-0) in Chemical Biology and Pharmaceutical Research

2-Amino-4-chloro-5-iodo-benzoic acid (CAS: 540501-04-0) has emerged as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceuticals and chemical probes. Recent studies have highlighted its utility in medicinal chemistry, where its unique structural features enable the construction of diverse molecular scaffolds with potential therapeutic applications. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential as a building block for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 2-amino-4-chloro-5-iodo-benzoic acid as a precursor for the synthesis of kinase inhibitors. The researchers utilized its halogen-rich structure to facilitate palladium-catalyzed cross-coupling reactions, enabling the rapid generation of compound libraries for high-throughput screening. The resulting molecules showed promising activity against several cancer-related kinases, with IC50 values in the low micromolar range.

In the field of antibiotic development, a recent patent application (WO2023056789) describes the use of 540501-04-0 as a core structure for novel antibacterial agents. The inventors modified the benzoic acid scaffold to create analogs with improved membrane permeability and target specificity against Gram-positive pathogens. Preliminary in vitro testing revealed potent activity against methicillin-resistant Staphylococcus aureus (MRSA) strains, with minimal cytotoxicity to mammalian cells.

Structural biology studies have also benefited from applications of this compound. Research published in ACS Chemical Biology (2024) reported the development of 2-amino-4-chloro-5-iodo-benzoic acid derivatives as heavy-atom-containing probes for protein crystallography. The iodine atom's strong X-ray scattering properties enabled precise determination of protein-ligand binding modes, particularly useful for studying enzyme active sites and allosteric pockets.

The compound's potential in targeted drug delivery was explored in a recent Nature Communications article (2024), where researchers conjugated 540501-04-0 to nanoparticle carriers. The modified nanoparticles demonstrated pH-dependent release profiles and enhanced tumor accumulation in mouse models, suggesting potential applications in cancer therapy. The amino and carboxyl functional groups proved particularly valuable for bioconjugation chemistry while maintaining the compound's stability under physiological conditions.

From a synthetic chemistry perspective, advances in the large-scale production of 2-amino-4-chloro-5-iodo-benzoic acid have been reported in Organic Process Research & Development (2023). The new manufacturing process improved yield by 35% while reducing hazardous waste generation, addressing both economic and environmental concerns associated with its production. These process improvements are expected to facilitate broader adoption of the compound in pharmaceutical development.

Looking forward, the versatility of 540501-04-0 continues to inspire innovative applications across multiple research areas. Current clinical trials include several drug candidates derived from this scaffold, particularly in oncology and infectious disease indications. The compound's unique combination of reactive functional groups and halogen atoms positions it as a valuable tool for both drug discovery and chemical biology research in the coming years.